Cas no 1805984-86-4 (2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid
• CAS No: 1805984-86-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4856452
• Update Time: 2025-06-08

2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-7-6(8(10)11)4(2-5(14)15)3-13-9(7)12/h3,8H,2H2,1H3,(H2,12,13)(H,14,15)
• InChI Key： SHXGCOCMSUINEU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N)N=CC=1CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid

2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1805984-86-4): An Emerging Compound in Medicinal Chemistry

2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1805984-86-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid is characterized by a pyridine ring substituted with an amino group at the 2-position, a difluoromethyl group at the 4-position, and a methoxy group at the 3-position. Additionally, an acetic acid moiety is attached to the 5-position of the pyridine ring. This combination of functional groups imparts specific chemical and biological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In another study, researchers investigated the anti-cancer properties of 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid. The results showed that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis and cell cycle arrest. Furthermore, this compound has been shown to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy.

The neuroprotective effects of 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid have also been explored. A study published in Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid have been studied to evaluate its suitability for drug development. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

To further understand the biological activities and mechanisms of action of 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to its biological activities and to optimize its pharmacological profile for improved therapeutic outcomes.

In conclusion, 2-Amino-4-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1805984-86-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. Continued research into this compound will likely uncover additional therapeutic uses and optimize its clinical utility.